Cas no 173458-81-6 (5H-Pyrimido[4,5-b]indole, 4-chloro-6,7,8,9-tetrahydro-9-(phenylmethyl)-)

• Product Name: 5H-Pyrimido[4,5-b]indole, 4-chloro-6,7,8,9-tetrahydro-9-(phenylmethyl)-
• CAS No: 173458-81-6
• MF: C₁₇H₁₆ClN₃
• MW: 297.782042503357
• CID: 1358194
• Update Time: 2024-08-17

5H-Pyrimido[4,5-b]indole, 4-chloro-6,7,8,9-tetrahydro-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrimido[4,5-b]indole, 4-chloro-6,7,8,9-tetrahydro-9-(phenylmethyl)-

• Inchi： 1S/C17H16ClN3/c18-16-15-13-8-4-5-9-14(13)21(17(15)20-11-19-16)10-12-6-2-1-3-7-12/h1-3,6-7,11H,4-5,8-10H2
• InChI Key： FYPHQWAZEJUMLV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(CCCC2)C2=C(Cl)N=CN=C12

Computed Properties

• Exact Mass: 297.10348

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 499.9±45.0 °C(Predicted)
• PSA: 30.71
• pka: 3.59±0.20(Predicted)